N-1,3-benzodioxol-5-yl-2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• InChI: InChI=1S/C25H24N4O5/c1-2-3-12-32-19-7-4-17(5-8-19)20-14-21-25(31)28(10-11-29(21)27-20)15-24(30)26-18-6-9-22-23(13-18)34-16-33-22/h4-11,13-14H,2-3,12,15-16H2,1H3,(H,26,30)
• InChI Key: SWNYOFUGCFGOSP-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C25H24N4O5
• Molecular Weight: 460.5 g/mol

Description

N-1,3-benzodioxol-5-yl-2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide is a useful research compound. Its molecular formula is C25H24N4O5 and its molecular weight is 460.49. The purity is usually 95%.
BenchChem offers high-quality N-1,3-benzodioxol-5-yl-2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-1,3-benzodioxol-5-yl-2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Drug-likeness and Antimicrobial Activity

A study by Pandya et al. (2019) synthesized a library of compounds and investigated their in silico ADME (Absorption, Distribution, Metabolism, and Excretion) prediction properties, in vitro antibacterial, antifungal, and antimycobacterial activities. The synthesized compounds showed good to moderate activity against bacterial strains, with some compounds exhibiting better antimycobacterial agents compared with standard drugs like ciprofloxacin and pyrazinamide. The in-silico analysis suggested that these compounds possess excellent drug-likeness properties, indicating their potential as therapeutic agents (Pandya, Dave, Patel, & Desai, 2019).

Radioligand and Receptor Studies

Research by Baraldi et al. (2004) explored MRE 2029-F20, a compound related to benzodioxol derivatives, as a selective antagonist ligand of A2B adenosine receptors. This study highlighted the use of [3H]-MRE 2029-F20 in pharmacological characterization of the human A2B adenosine receptor subtype, showcasing the importance of such compounds in receptor studies and the development of radioligands for scientific research (Baraldi et al., 2004).

Antioxidant and Anti-inflammatory Potential

Compounds structurally similar to N-1,3-benzodioxol-5-yl-2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide have been synthesized and assessed for their antioxidant and anti-inflammatory activities. One such study by Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and analyzed their antioxidant activity through in vitro assays, revealing significant antioxidant potential. This indicates that compounds with similar structures could be explored for their antioxidant and anti-inflammatory properties, contributing to the development of new therapeutic agents (Chkirate et al., 2019).